Cas no 1564236-24-3 (N-[({[5-(3-chlorophenyl)-1,3-oxazol-2-yl]methyl}sulfanyl)methanimidoyl]guanidine)

• Product Name: N-[({[5-(3-chlorophenyl)-1,3-oxazol-2-yl]methyl}sulfanyl)methanimidoyl]guanidine
• CAS No: 1564236-24-3
• MF: C₁₂H₁₂ClN₅OS
• MW: 309.774579048157
• CID: 5823023
• PubChem ID: 83083287
• Update Time: 2025-10-30

N-[({[5-(3-chlorophenyl)-1,3-oxazol-2-yl]methyl}sulfanyl)methanimidoyl]guanidine Chemical and Physical Properties

Names and Identifiers

• AKOS021404485
• 1564236-24-3
• N-[({[5-(3-chlorophenyl)-1,3-oxazol-2-yl]methyl}sulfanyl)methanimidoyl]guanidine
• SCHEMBL22557580
• EN300-6497560

• Inchi： 1S/C12H12ClN5OS/c13-8-3-1-2-7(4-8)9-5-17-10(19-9)6-20-12(16)18-11(14)15/h1-5H,6H2,(H5,14,15,16,18)
• InChI Key： QWMPRGXHSSTZSS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CN=C(CSC(=N)/N=C(\N)/N)O1

Computed Properties

• Exact Mass: 309.0451089g/mol
• Monoisotopic Mass: 309.0451089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 140Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on N-[({[5-(3-chlorophenyl)-1,3-oxazol-2-yl]methyl}sulfanyl)methanimidoyl]guanidine

N-[({[5-(3-chlorophenyl)-1,3-oxazol-2-yl]methyl}sulfanyl)methanimidoyl]guanidine: A Comprehensive Overview

The compound N-[({[5-(3-chlorophenyl)-1,3-oxazol-2-yl]methyl}sulfanyl)methanimidoyl]guanidine, with CAS No 1564236-24-3, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a guanidine moiety, a methanimidoyl group, and a sulfanyl-linked oxazole ring substituted with a 3-chlorophenyl group. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and material science.

Recent studies have highlighted the importance of oxazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. The presence of the 1,3-oxazole ring in this compound adds to its structural diversity and potential bioactivity. The 3-chlorophenyl substitution further enhances the molecule's electronic properties, making it a promising candidate for exploring new therapeutic agents. Researchers have been particularly interested in the compound's ability to act as a scaffold for designing inhibitors of enzymes such as kinases and proteases, which are critical targets in oncology and inflammatory diseases.

The synthesis of N-[({[5-(3-chlorophenyl)-1,3-oxazol-2-yl]methyl}sulfanyl)methanimidoyl]guanidine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the oxazole ring through cyclization reactions, followed by the introduction of the sulfanyl and guanidine groups. These steps require precise control over reaction conditions to ensure high yields and purity. The development of efficient synthetic routes for this compound has been a focus of recent research efforts, driven by its potential as a lead compound in drug discovery programs.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various disease pathways. For instance, studies have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation and survival. Additionally, its guanidine moiety contributes to hydrogen bonding capabilities, which are essential for interactions with biological macromolecules such as proteins and nucleic acids. These properties make it an attractive candidate for further exploration in preclinical studies.

From an environmental perspective, the compound's stability and biodegradability are critical factors that must be considered during its development and application. Recent research has focused on evaluating its environmental impact under various conditions, including aqueous solutions and soil systems. Understanding these aspects is crucial for ensuring that the compound can be safely utilized without posing risks to ecosystems or human health.

In conclusion, N-[({[5-(3-chlorophenyl)-1,3-oxazol-2-yl]methyl}sulfanyl)methanimidoyl]guanidine (CAS No 1564236-24-3) represents a cutting-edge molecule with significant potential in multiple scientific domains. Its unique structure, combined with advancements in synthetic methodologies and biological applications, positions it as a valuable tool for future research and development efforts.